![molecular formula C22H32N2O2S B305906 2-[2-(dicyclohexylamino)-2-oxoethyl]sulfanyl-N-phenylacetamide CAS No. 6465-11-8](/img/structure/B305906.png)
2-[2-(dicyclohexylamino)-2-oxoethyl]sulfanyl-N-phenylacetamide
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Overview
Description
2-[2-(dicyclohexylamino)-2-oxoethyl]sulfanyl-N-phenylacetamide is a compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as DASPA and is a member of the thioamide family. DASPA has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of DASPA involves the formation of a covalent bond between the sulfur atom of the thioamide group and the active site of the enzyme. This covalent bond results in the inhibition of the enzyme activity. DASPA has been shown to be a reversible inhibitor of some enzymes, while it is an irreversible inhibitor of others.
Biochemical and physiological effects:
DASPA has been shown to have various biochemical and physiological effects, including the inhibition of enzyme activity, the modulation of neurotransmitter release, and the regulation of calcium ion channels. DASPA has also been shown to have anti-inflammatory and antitumor properties.
Advantages and Limitations for Lab Experiments
DASPA has several advantages for lab experiments, including its high potency, specificity, and stability. However, DASPA has some limitations, including its potential toxicity and the need for optimization of reaction conditions for the synthesis of DASPA.
Future Directions
There are several future directions for the study of DASPA, including the identification of new targets for DASPA, the optimization of the synthesis method, and the development of DASPA-based drugs. DASPA can also be used as a tool for the study of various biological processes, including signal transduction pathways and protein-protein interactions.
Conclusion:
In conclusion, DASPA is a compound with potential applications in scientific research. DASPA has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. DASPA has several advantages for lab experiments, including its high potency, specificity, and stability. However, DASPA has some limitations, including its potential toxicity and the need for optimization of reaction conditions for the synthesis of DASPA. There are several future directions for the study of DASPA, including the identification of new targets for DASPA, the optimization of the synthesis method, and the development of DASPA-based drugs.
Synthesis Methods
DASPA can be synthesized using different methods, including the reaction of N-phenylacetyl chloride with dicyclohexylamine followed by reaction with thioacetic acid. Another method involves the reaction of N-phenylacetyl chloride with dicyclohexylamine followed by reaction with sodium sulfide. The yield of DASPA can be improved by optimizing the reaction conditions.
Scientific Research Applications
DASPA has potential applications in scientific research, including the study of protein-protein interactions, enzyme inhibition, and drug discovery. DASPA has been shown to inhibit the activity of various enzymes, including acetylcholinesterase, which is involved in the breakdown of acetylcholine. DASPA has also been shown to inhibit the activity of various kinases, including protein kinase C, which is involved in various cellular processes.
properties
CAS RN |
6465-11-8 |
---|---|
Molecular Formula |
C22H32N2O2S |
Molecular Weight |
388.6 g/mol |
IUPAC Name |
2-[2-(dicyclohexylamino)-2-oxoethyl]sulfanyl-N-phenylacetamide |
InChI |
InChI=1S/C22H32N2O2S/c25-21(23-18-10-4-1-5-11-18)16-27-17-22(26)24(19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1,4-5,10-11,19-20H,2-3,6-9,12-17H2,(H,23,25) |
InChI Key |
IWGQJANMWAOEBG-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)N(C2CCCCC2)C(=O)CSCC(=O)NC3=CC=CC=C3 |
Canonical SMILES |
C1CCC(CC1)N(C2CCCCC2)C(=O)CSCC(=O)NC3=CC=CC=C3 |
Origin of Product |
United States |
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